Cas no 923132-70-1 (N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide)

• Product Name: N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide
• CAS No: 923132-70-1
• MF: C₂₃H₁₆FNO₄
• MW: 389.375849723816
• CID: 6450228
• Update Time: 2025-05-26

N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide
• N-[2-(2-fluorophenyl)-4-oxochromen-6-yl]-4-methoxybenzamide

• Inchi： 1S/C23H16FNO4/c1-28-16-9-6-14(7-10-16)23(27)25-15-8-11-21-18(12-15)20(26)13-22(29-21)17-4-2-3-5-19(17)24/h2-13H,1H3,(H,25,27)
• InChI Key： MVHZTWVPHOADBO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC=CC=C3F)=CC(=O)C=2C=1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide

Research Briefing on N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide (CAS: 923132-70-1)

N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide (CAS: 923132-70-1) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, mechanism of action, and pharmacological effects, particularly in the context of cancer therapy and inflammatory diseases. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance and future directions.

The compound belongs to the flavonoid derivatives, a class of molecules known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a fluorophenyl group and a methoxybenzamide moiety in its structure enhances its binding affinity to specific molecular targets, such as kinases and transcription factors. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting key signaling pathways involved in tumor progression and inflammation.

One of the most notable findings is the compound's ability to selectively inhibit the activity of certain protein kinases, such as PI3K and MAPK, which are critical regulators of cell proliferation and survival. In a recent study published in the Journal of Medicinal Chemistry, researchers reported that N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide exhibited potent inhibitory effects on cancer cell lines, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, the compound has also shown promise in modulating inflammatory responses. A study published in Bioorganic & Medicinal Chemistry Letters revealed that it effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This anti-inflammatory activity is attributed to its interaction with the NF-κB signaling pathway, a central regulator of immune responses. These findings open new avenues for its application in treating chronic inflammatory diseases.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability, to enhance its therapeutic potential. Recent efforts have focused on structural modifications and formulation strategies to address these limitations. For instance, researchers have explored the use of nanoparticle-based delivery systems to improve the bioavailability and targeted delivery of the compound to diseased tissues.

In conclusion, N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl-4-methoxybenzamide represents a promising candidate for further development in the fields of oncology and immunology. Its dual activity in targeting both cancer and inflammation underscores its versatility and potential impact on drug discovery. Future research should focus on advancing preclinical studies and exploring its synergistic effects with existing therapies to fully realize its clinical potential.